N-(5-methyl-1H-pyrazol-3-yl)-2-(10-oxo-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-8-yl)acetamide

• Molecular Formula: C18H16N6O2S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: N-(5-methyl-1H-pyrazol-3-yl)-2-(10-oxo-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-8-yl)acetamide
• InChI: InChI=1S/C18H16N6O2S/c1-10-8-13(22-21-10)19-14(25)9-24-12-5-3-2-4-11(12)15-16(24)17(26)23-6-7-27-18(23)20-15/h2-5,8H,6-7,9H2,1H3,(H2,19,21,22,25)
• InChI Key: XXVPIVSXAQOMRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N5CCSC5=N4

Description

• This compound, with the chemical formula C₂₁H₁₈N₆O₂S, is known by its systematic name: N-(5-methyl-1H-pyrazol-3-yl)-2-(10-oxo-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6,15-pentaen-8-yl)acetamide .
• It belongs to the class of organic compounds called pyrazoles and has intriguing structural features.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for this compound are not readily available in the literature. it likely involves multi-step synthesis due to its complex structure.
• Industrial production methods may involve modifications of existing synthetic pathways or custom approaches tailored to large-scale production.

Chemical Reactions Analysis

Reactivity: This compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions may yield derivatives with altered functional groups or side chains.

Scientific Research Applications

Chemistry: Investigating its reactivity, stability, and potential as a building block for other compounds.

Biology: Studying its interactions with biological macromolecules (e.g., proteins, DNA) and potential therapeutic applications.

Medicine: Exploring its pharmacological properties, including potential as a drug candidate.

Industry: Assessing its use in materials science, catalysis, or other industrial processes.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an open question. Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct analogs with the same complex structure. it’s worth exploring related pyrazole derivatives or compounds containing similar functional groups.

Remember that this compound’s detailed investigation requires specialized research and experimental work